Cas no 62128-36-3 (Methanone, (1,5-dimethyl-1H-pyrrol-2-yl)(4-methylphenyl)-)

• Product Name: Methanone, (1,5-dimethyl-1H-pyrrol-2-yl)(4-methylphenyl)-
• CAS No: 62128-36-3
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 457119
• PubChem ID: 12648628
• Update Time: 2025-04-19

Methanone, (1,5-dimethyl-1H-pyrrol-2-yl)(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (1,5-dimethyl-1H-pyrrol-2-yl)(4-methylphenyl)-
• (1,5-dimethylpyrrol-2-yl)-(4-methylphenyl)methanone
• 62128-36-3
• DTXSID60505647
• (1,5-Dimethyl-1H-pyrrol-2-yl)(4-methylphenyl)methanone
• SCHEMBL8404830
• WIMNBZPDJQBWEA-UHFFFAOYSA-N
• 1,2-dimethyl-5-p-toluoylpyrrole

• Inchi： 1S/C14H15NO/c1-10-4-7-12(8-5-10)14(16)13-9-6-11(2)15(13)3/h4-9H,1-3H3
• InChI Key： WIMNBZPDJQBWEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=CC=C(C)N1C

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22